Cas no 2248220-64-4 ((2S)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propan-1-amine)

(2S)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propan-1-amine structure
2248220-64-4 structure
Product Name:(2S)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propan-1-amine
CAS No:2248220-64-4
MF:C10H17F2N
MW:189.245489835739
CID:5760984
PubChem ID:137941010
Update Time:2023-11-15

(2S)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propan-1-amine
    • EN300-6512527
    • 2248220-64-4
    • (2S)-2-{7,7-difluorobicyclo[4.1.0]heptan-1-yl}propan-1-amine
    • Inchi: 1S/C10H17F2N/c1-7(6-13)9-5-3-2-4-8(9)10(9,11)12/h7-8H,2-6,13H2,1H3/t7-,8?,9?/m1/s1
    • InChI Key: KZMFHMFLRQIBCV-AFPNSQJFSA-N
    • SMILES: FC1(C2CCCCC21[C@H](C)CN)F

Computed Properties

  • Exact Mass: 189.13290587g/mol
  • Monoisotopic Mass: 189.13290587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26Ų

(2S)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propan-1-amine Pricemore >>

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Enamine
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Enamine
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(2S)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propan-1-amine Related Literature

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